Cas no 614723-67-0 (1,3,4-Oxadiazole, 2-(1-methylethyl)-5-(4-nitrophenyl)-)

• Product name: 1,3,4-Oxadiazole, 2-(1-methylethyl)-5-(4-nitrophenyl)-
• CAS No: 614723-67-0
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 1627460

1,3,4-Oxadiazole, 2-(1-methylethyl)-5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-(1-methylethyl)-5-(4-nitrophenyl)-

• Inchi： 1S/C11H11N3O3/c1-7(2)10-12-13-11(17-10)8-3-5-9(6-4-8)14(15)16/h3-7H,1-2H3
• InChI Key： LTVHBAAEOISYMR-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C([N+]([O-])=O)C=C2)=NN=C1C(C)C

Computed Properties

• Exact Mass: 233.08013

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 385.9±44.0 °C(Predicted)
• PSA: 82.06
• pka: -4.67±0.32(Predicted)